Cas no 1710195-16-6 (3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester)

• Product Name: 3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester
• CAS No: 1710195-16-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5152251
• Update Time: 2025-05-20

3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester

• Inchi： 1S/C10H15N3O2/c1-15-10(14)8-6-12-13-9(8)7-2-4-11-5-3-7/h6-7,11H,2-5H2,1H3,(H,12,13)
• InChI Key： PAYQPOZESPRQEV-UHFFFAOYSA-N
• SMILES： N1C=C(C(OC)=O)C(C2CCNCC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester

3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester: A Comprehensive Overview

The compound with CAS No. 1710195-16-6, known as 3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, which is widely recognized for its versatility in chemical synthesis and biological activity.

Pyrazole, the core structure of this compound, is characterized by its two nitrogen atoms at positions 1 and 3. The substitution pattern in 3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester introduces a piperidine ring at position 3 and a methyl ester group at position 4, significantly influencing its chemical reactivity and biological behavior. Piperidine, a six-membered saturated ring with one nitrogen atom, adds rigidity and potential for hydrogen bonding, enhancing the compound's stability and bioavailability.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the piperidine moiety in 3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester further enhances its ability to interact with biological targets, making it a promising candidate for therapeutic applications.

The synthesis of 3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester typically involves multi-step processes, including nucleophilic substitution and cyclization reactions. Researchers have optimized these methods to achieve higher yields and better purity, ensuring scalability for potential industrial applications.

In terms of biological activity, this compound has shown potent inhibitory effects against various enzymes, including protein kinases and cyclooxygenases (COX). These findings suggest its potential as a lead compound in the development of novel anti-cancer and anti-inflammatory drugs. Furthermore, studies on its pharmacokinetics have demonstrated favorable absorption and metabolism profiles, supporting its suitability for oral administration.

Recent advancements in computational chemistry have enabled detailed molecular docking studies of 3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester with target proteins. These studies provide insights into the compound's binding modes and interactions at atomic levels, facilitating rational drug design strategies.

Despite its promising properties, further research is required to fully elucidate the mechanisms underlying its biological activities and to explore its efficacy in preclinical models. Collaborative efforts between chemists, biologists, and pharmacologists are essential to harness the full potential of this compound in therapeutic development.